![molecular formula C8H10ClNO3 B158984 5-Methoxyanthranilic acid hydrochloride CAS No. 1882-70-8](/img/structure/B158984.png)
5-Methoxyanthranilic acid hydrochloride
Overview
Description
5-Methoxyanthranilic acid hydrochloride, also known as 2-Amino-5-methoxybenzoic acid hydrochloride, is a compound with the molecular formula C8H9NO3.HCl and a molecular weight of 203.62 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of this compound consists of 8 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, 3 oxygen atoms, and 1 chlorine atom . The IUPAC Standard InChI is InChI=1S/C8H9NO3/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4H,9H2,1H3,(H,10,11) .Physical And Chemical Properties Analysis
This compound is a crystalline powder that can range in color from white to yellow . It has a molecular weight of 203.62 and a density of 1.303±0.06 g/cm3 (Predicted) . The melting point is 148-152 °C .Scientific Research Applications
1. Natural Product Chemistry and Marine-Derived Compounds
5-Hydroxyanthranilic acid, closely related to 5-Methoxyanthranilic acid, has been studied for its presence in natural products. For instance, compounds derived from 5-hydroxyanthranilic acid were isolated from the fermentation broth of a marine-derived actinomycete, exhibiting potential cytotoxic and antibacterial activities (Guo et al., 2018).
2. Synthesis of Pharmaceutical Compounds
Research has focused on the synthesis of novel compounds using methoxyanthranilic acids. For example, synthetic analogues of Peganum alkaloids were created using methoxyanthranilic acids as precursors (D’yakonov et al., 1986). Similarly, methoxyanthranilic acid was used to synthesize a new fluorescent agent for potential application in printing technologies (Wen, 2003).
3. Biological Activity Studies
5-Hydroxyanthranilic acid, a metabolite similar to 5-Methoxyanthranilic acid, was found to have electron-transfer abilities and might play a role in reducing methemoglobin, suggesting its physiological importance (Goda et al., 1977).
4. Antioxidant Activities
Avenanthramides, which include a derivative of hydroxyanthranilic acid, exhibit antioxidant activities. These compounds, found in oats, have been synthesized and tested in vitro for their potential health benefits (Peterson et al., 2002).
5. Organocatalysts in Chemical Reactions
Anthranilic acids, including 5-methoxyanthranilic acid, have been used as catalysts to speed up the formation of hydrazones and oximes, improving the efficiency of molecular conjugation processes in chemistry and biology (Crisalli & Kool, 2013).
Safety and Hazards
5-Methoxyanthranilic acid hydrochloride is harmful if swallowed and causes serious eye damage . It is recommended to avoid release to the environment, wear eye protection/face protection, and use only outdoors or in a well-ventilated area . In case of contact with eyes, rinse cautiously with water for several minutes and immediately call a POISON CENTER or doctor/physician .
Mechanism of Action
Target of Action
It’s known that cellular responses depend on the interactions of extracellular ligands, such as nutrients, growth factors, or drugs, with specific cell-surface receptors .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5-Methoxyanthranilic acid hydrochloride . For instance, dust formation should be avoided, and adequate ventilation should be ensured when handling the compound . .
Biochemical Analysis
Biochemical Properties
Anthranilic acid, a structurally related compound, has been shown to regulate the subcellular localization of auxin transporters during root gravitropism . This suggests that 5-Methoxyanthranilic acid hydrochloride may interact with similar biomolecules and participate in similar biochemical reactions.
Cellular Effects
It is known that anthranilic acid, a structurally related compound, can influence cell function by regulating the subcellular localization of auxin transporters . This suggests that this compound may have similar effects on cell function.
Molecular Mechanism
It is known that anthranilic acid, a structurally related compound, can influence the subcellular localization of auxin transporters . This suggests that this compound may exert its effects at the molecular level through similar mechanisms.
Temporal Effects in Laboratory Settings
It is known that anthranilic acid, a structurally related compound, can influence the subcellular localization of auxin transporters . This suggests that this compound may have similar temporal effects in laboratory settings.
Metabolic Pathways
It is known that 5-Hydroxyanthranilic acid, a structurally related compound, was isolated and characterized as an intermediate in the metabolism of anthranilate by Nocardia opaca . This suggests that this compound may be involved in similar metabolic pathways.
Subcellular Localization
It is known that anthranilic acid, a structurally related compound, can influence the subcellular localization of auxin transporters . This suggests that this compound may have similar effects on its activity or function.
properties
IUPAC Name |
2-amino-5-methoxybenzoic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3.ClH/c1-12-5-2-3-7(9)6(4-5)8(10)11;/h2-4H,9H2,1H3,(H,10,11);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZYJEEJZNNXJDU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N)C(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30575796 | |
Record name | 2-Amino-5-methoxybenzoic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30575796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1882-70-8 | |
Record name | 2-Amino-5-methoxybenzoic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30575796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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